Cas no 78507-33-2 (cis-1-(bromomethyl)-4-methyl-cyclohexane)

• Product Name: cis-1-(bromomethyl)-4-methyl-cyclohexane
• CAS No: 78507-33-2
• MF: C₈H₁₅Br
• MW: 191.108701944351
• MDL: MFCD30268891
• CID: 4187262
• PubChem ID: 13460364
• Update Time: 2025-04-24

cis-1-(bromomethyl)-4-methyl-cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-4-methyl-, cis-
• (1s,4s)-1-(bromomethyl)-4-methylcyclohexane
• cis-1-(bromomethyl)-4-methyl-cyclohexane
• 1'-Brom-1.4-dimethylcyclohexan
• CGJQBQWGDRNEDA-ZKCHVHJHSA-N
• SCHEMBL8796813
• 4-Methylcyclohexylmethyl bromide
• AS-62375
• DTXSID90541391
• WAA85732
• AB86527
• AKOS014315818
• 78507-26-3
• 78507-33-2
• DTXCID50492178
• MFCD16657517
• 821-905-4
• EN300-7348055
• 1-Bromomethyl-4-methylcyclohexane
• SY026798
• TRANS-4-METHYLCYCLOHEXYLMETHYL BROMIDE
• CGJQBQWGDRNEDA-UHFFFAOYSA-N
• DB-362970
• cis-4-methylcyclohexylmethyl bromide
• 21857-32-9
• (1r,4r)-1-(bromomethyl)-4-methylcyclohexane
• 1-(Bromomethyl)-4-methylcyclohexane
• CS-0038987
• trans-1-(bromomethyl)-4-methylcyclohexane
• SCHEMBL740013
• AT33351
• SCHEMBL15043433
• EN300-132260
• AT33352
• Cyclohexane, 1-(bromomethyl)-4-methyl-, trans-

• MDL： MFCD30268891
• Inchi： 1S/C8H15Br/c1-7-2-4-8(6-9)5-3-7/h7-8H,2-6H2,1H3
• InChI Key： CGJQBQWGDRNEDA-UHFFFAOYSA-N
• SMILES： C1(CBr)CCC(C)CC1

Computed Properties

• Exact Mass: 190.03571Da
• Monoisotopic Mass: 190.03571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on cis-1-(bromomethyl)-4-methyl-cyclohexane

Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- and Its Significance in Modern Chemical Research

Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- (CAS No. 78507-33-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural configuration, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both a bromomethyl group and a methyl substituent at specific positions on the cyclohexane ring endows it with distinct reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The cis-configuration of this compound is particularly noteworthy, as it influences the compound's spatial arrangement and interaction with other molecular entities. This geometric specificity is often exploited in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Recent studies have highlighted the utility of Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- in the synthesis of complex heterocyclic frameworks, which are prevalent in many modern pharmaceuticals.

In the realm of drug discovery, this compound serves as a versatile building block for constructing more intricate molecular architectures. The bromomethyl group, in particular, is a versatile handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce a wide array of substituents, thereby tailoring the properties of the final product to meet specific biological targets. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism.

Recent advancements in synthetic methodologies have further enhanced the applicability of Cyclohexane, 1-(bromomethyl)-4-methyl-, cis-. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of carbon-carbon bonds, facilitating the creation of more complex scaffolds. These methodologies not only improve yield but also reduce the number of synthetic steps required, making the process more sustainable and cost-effective.

The compound's significance extends beyond its role as a synthetic intermediate. It has been investigated for its potential applications in materials science, particularly in the development of polymers with tailored properties. The ability to incorporate Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- into polymer backbones can lead to materials with enhanced thermal stability and mechanical strength. Such innovations are crucial for applications in high-performance coatings and adhesives.

From a biological perspective, the structural features of Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- make it an attractive scaffold for designing molecules that interact with biological targets. For example, its cyclohexane ring can mimic natural products found in plants and microorganisms, which often serve as inspiration for drug discovery. By modifying its substituents, researchers can fine-tune its binding affinity and selectivity towards specific receptors or enzymes.

The use of computational chemistry has also played a pivotal role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- interacts with biological targets at an atomic level. These insights are invaluable for designing experiments and optimizing synthetic routes.

In conclusion, Cyclohexane, 1-(bromomethyl)-4-methyl-, cis- (CAS No. 78507-33-2) is a multifaceted compound with broad applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical science.